Cas no 1804676-18-3 (Methyl 3-chloro-4-(difluoromethyl)-2-methylpyridine-6-carboxylate)
Methyl 3-chloro-4-(difluoromethyl)-2-methylpyridine-6-carboxylate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a chloro substituent at the 3-position and a difluoromethyl group at the 4-position—enhance reactivity and selectivity in cross-coupling reactions, making it a valuable intermediate. The methyl ester moiety at the 6-position offers further functionalization potential. This compound exhibits improved stability and bioavailability compared to non-fluorinated analogs, contributing to its use in developing bioactive molecules. Its precise substitution pattern allows for tailored modifications in drug discovery and crop protection applications, demonstrating versatility in heterocyclic chemistry.
1804676-18-3 structure
Product Name:Methyl 3-chloro-4-(difluoromethyl)-2-methylpyridine-6-carboxylate
CAS No:1804676-18-3
MF:C9H8ClF2NO2
MW:235.615128517151
CID:4868602
Update Time:2025-06-08
Methyl 3-chloro-4-(difluoromethyl)-2-methylpyridine-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-chloro-4-(difluoromethyl)-2-methylpyridine-6-carboxylate
-
- Inchi： 1S/C9H8ClF2NO2/c1-4-7(10)5(8(11)12)3-6(13-4)9(14)15-2/h3,8H,1-2H3
- InChI Key： VABMCSRUOLDOIN-UHFFFAOYSA-N
- SMILES： ClC1C(C)=NC(C(=O)OC)=CC=1C(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 240
- XLogP3: 2.7
- Topological Polar Surface Area: 39.2
Methyl 3-chloro-4-(difluoromethyl)-2-methylpyridine-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029051249-1g |
Methyl 3-chloro-4-(difluoromethyl)-2-methylpyridine-6-carboxylate |
1804676-18-3 | 97% | 1g |
$1,519.80 | 2022-04-01 |
Methyl 3-chloro-4-(difluoromethyl)-2-methylpyridine-6-carboxylate Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
1804676-18-3 (Methyl 3-chloro-4-(difluoromethyl)-2-methylpyridine-6-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent